Cas no 539809-49-9 (A3058/0129171)
A3058/0129171 structure
Product Name:A3058/0129171
CAS No:539809-49-9
MF:C25H24ClN5OS
MW:478.008962631226
CID:3052879
PubChem ID:3825350
Update Time:2025-04-21
A3058/0129171 Chemical and Physical Properties
Names and Identifiers
-
- A3058/0129171
- STK680626
- 2-[(5-{[(3-chlorophenyl)amino]methyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2,5-dimethylphenyl)acetamide
- 2-((5-(((3-Chlorophenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dimethylphenyl)acetamide
- 539809-49-9
- 2-({5-[(3-CHLOROANILINO)METHYL]-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL}SULFANYL)-N-(2,5-DIMETHYLPHENYL)ACETAMIDE
- AKOS016365348
- 644-713-0
- 2-((5-((3-CHLOROANILINO)METHYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL)SULFANYL)-N-(2,5-DIMETHYLPHENYL)ACETAMIDE
-
- Inchi: 1S/C25H24ClN5OS/c1-17-11-12-18(2)22(13-17)28-24(32)16-33-25-30-29-23(31(25)21-9-4-3-5-10-21)15-27-20-8-6-7-19(26)14-20/h3-14,27H,15-16H2,1-2H3,(H,28,32)
- InChI Key: NJTICZXIYSPTNP-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NCC1=NN=C(N1C1C=CC=CC=1)SCC(NC1C=C(C)C=CC=1C)=O
Computed Properties
- Exact Mass: 477.1390093Da
- Monoisotopic Mass: 477.1390093Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 622
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 97.1Ų
A3058/0129171 Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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